Xylitol and arabitol are sugar alcohols with similar properties and applications. Although the biotechnological production of xylitol is already being explored, its coproduction with arabitol is still in the early stages. This study aimed to improve the coproduction of xylitol and arabitol by Candida tropicalis from sugarcane bagasse hemicellulosic hydrolysate. The most promising results were achieved with 2.2 g L−1 nitrogen, obtained by mixing 80% yeast hydrolysate and 20% corn steep water. For fermentations conducted in a bioreactor, the concentrations of xylitol (52.1 g L−1) and arabitol (4.2 g L−1) were 65 and 3.7 times higher, respectively, than those reported in the literature for similar processes, with productivities and yields of 0.24 g L−1 h−1 and 0.74 g g−1 for xylitol and 0.02 g L−1 h−1 and 0.43 g g−1 for arabitol. These results show promise for the coproduction of sugar alcohols from sugarcane bagasse hemicellulosic hydrolysate by C tropicalis.

Microalgae produce and secrete large quantities of polysaccharides into the culture medium that is discarded when biomass is separated. The main objective of this study was to add value to the exhausted culture medium (ECM) of Porphyridium cruentum through the recovery of extracellular polysaccharides (EPS) by different extracting and purifying methods for the future biotechnological applications. The ECM was submitted to precipitation with cold absolute ethanol, using ultrasound, dialysis, and trichloroacetic acid (TCA) as purification methods. The purification provided a lower yield, with higher carbohydrate content. The TCA purified sample presented up to twice as much total carbohydrates as the non-purified samples, mainly composed of xylose, galactose, and glucose. Scanning Electron Microscopy (SEM) images showed the smooth structure of P. cruentum EPS, in which TCA post-treatment and dialysis allowed obtaining larger and purest particles, being a good candidate for film making. Microalgal polymeric by-products are a sustainable source to recover valuable compounds, and the purification treatment proved to be an important step to valorize this material.

Iron (Fe) deficiencies are a major health condition concern and over the years many solutions in the form of Fe supplementation have been investigated. Organic Fe-complexes are the most promising for Fe deficiencies remediation. The aim of present study was to value peptide rich waste streams from β-glucan and mannan production from spent yeast (Gpep and Mpep, respectively) as Fe-peptide complexes for Fe supplementation. These waste streams were first subjected to ultrafiltration treatment before assessing the capacity of these fractions to complex Fe was evaluated, without, and with nitrogen. Results have shown that Gpep> 1 kDa was the best fraction with a optimal pH of 6.0 and a time of 30 min. The resulting Fe-peptide complex was characterized using powder XDR, fluorescence, FTIR, SEM and Mastersizer Laser Diffraction. Results have shown that Gpep and Mpep waste streams have potential application as Fe supplementation in the form of Fe peptide complexes.

Improving the functionality of commercial plant proteins is essential for food application. Here an alternative strategy is provided to modify the structure of pea protein by microbial transglutaminase-induced cross-linking with whey protein for enhancing emulsifying and encapsulation properties. The protein structures and the physicochemical stability of β-carotene-loaded emulsions were investigated subject to protein ratio and cross-linking. Formation of disulphide and isopeptide bonds between heteroproteins according to cross-linking changed protein structures by exposing the hydrophobic sites of proteins with stiffer network. The cross-linked pea/whey protein complexes at protein ratio of 2:1 formed a stable emulsion with a droplet size of 0.10 µm, showing no phase separation for 30 days of storage and high encapsulation efficiency of 92%. These findings provided a novel strategy to design plant/dairy protein networks to protect lipophilic bioactive compounds by replacing half or more dairy protein with plant protein, leading to gradual change towards plant-based diets.

Agrocybe cylindracea is one of the common sources of functional polysaccharides. But the structure and function of Agrocybe cylindracea polysaccharides obtained by different preparation methods are very different. A comprehensive and detailed study of its fine structure and systematic activity is helpful for its development and utilization. In this study, a cold water-souble polysaccharide (ACP) and an alcohol-soluble polysaccharide (ACAP) from Agrocybe cylindracea were extracted. Their physicochemical property, structural feature and antitumor activity in vitro were compared and investigated. The results showed that ACP (2840.9 kDa) was mainly composed of 1,6-linked-Glcp, 1,3,6-linked-Glcp, 1,6-linked-Galp and T-Glcp and inhibited MGC-803 cells proliferation via inducing tumor cells apoptosis by the cytochrome c/caspases pathway. However, ACAP (1823.9 Da) just contained glucose. By comparison, ACAP exhibited no inhibitory effect on MGC-803 cells in vitro. This work would provide an additional explanation for the structure-activity relationship of polysaccharides from Agrocybe cylindracea and provide a theoretical support for its application in biomedicine industries.

Cassava root contains cyanogenic glycosides that can undergo cyanogenesis and produce cyanide, which is hazardous to human health. Cassava starch is produced by wet-milling cassava, a good method for eliminating cyanogens. Nonetheless, the operation consumes considerable water and generates highly organic and acidic wastewater. For a more sustainable technique, dry milling can be used to conserve water and reduce waste. An alternative method for removing cyanogen must be investigated. This study aimed to determine the effect of incubation and drying temperatures on the concentration of free cyanide in cassava flour. Incubation for four hours increased the amount of free cyanide in fresh cassava cubes, which decreased thereafter. A 24-hour incubation lowered free cyanide by 30.5–53.7%. During the initial forty minutes of drying at varied temperatures (60, 70, and 80 °C), the free cyanide concentration increased dramatically before decreasing. Drying for four hours caused 53.6–78.5% reduction in HCN from the initial concentration before drying. The reduction rate and concentration of free cyanide in dry-milled cassava flour were not significantly changed by drying at different temperatures. Dry processing allows 70–90% reduction in water requirement.

This work addresses the production and characterization of alginate-carrageenan matrixes, cross-linked with epichlorohydrin in the presence of different flexible chain polymers: polyvinyl alcohol and polyvinyl pyrrolidine. These matrixes were obtained by ionotropic gelation in two different sizes: macro and microspheres. The different systems were characterized by optical microscopy, SEM and TGA. The obtained matrixes showed differences in their water content, shape and roughness due to the addition of flexible chain polymers into their composition.These matrixes were used for the adsorption of lysozyme. The adsorption process was found to follow a first order kinetics model and was not influenced by the type of polymer attached. In addition, the Langmuir model was the most suitable isotherm model for our data. The addition of polyvinyl alcohol and polyvinyl pyrrolidone decreases the adsorption capacity of the original matrixes, in both macro and micro scale. Finally, it was shown that when decreasing the size of the spheres, their adsorption capacity increases up to 5 times.

Radio frequency (RF) has the advantages of high efficiency and penetrability, but the effects of RF on meat thawing have not been thoroughly examined compared with air thawing. The effects of RF thawing and air thawing on efficiency, physicochemical properties, microstructure, and the total viable counts (TVC) of mutton were investigated using a 6 kW, 27.12 MHz RF system. Thawing from − 18–4 °C, RF thawing (0.5 h) took less time than air thawing (8.1 h). RF-thawed samples maintained better color and texture than air-thawed samples. The thawing loss, the total volatile basic nitrogen (TVB-N) content, and the TVC in RF-thawed samples were less than in air-thawed samples. Furthermore, RF thawing reduced myofibrillar protein content compared with air thawing. Micrographs also showed that the microstructure was slightly damaged with RF thawing, whereas the organizational structure was damaged much more severely with air thawing. Based on this study, RF heating has great potential application value in the thawing of meat.

The industry of detergents is one of the main claimers of enzymes. Here we show a promising technique, a co-cultivation Solid-State Fermentation (SSF) of Aspergillus niger and Aspergillus oryzae for the production of enzymatic cocktails. It was optimized by a central composite design where a proportion 75 % of wheat bran and 25 % of soybean husk as substrate and a conidia ratio 25 % A. niger and 75 % A. oryzae were the optimal conditions. Furthermore, the cocktail was analyzed by Nanoscale liquid chromatography coupled to tandem mass spectrometry (Nano LC-MS/MS) and it was concluded that 54.17 % of proteins belong to the enzymes of interest, where 28.79 % were amylases (308.47 IU/mL), 10.56 % were proteases (2228 IU/mL,), 13.47 % were cellulases (3.97 IU/mL) and 1.34 % were lipases (0.789 IU/mL). Finally, the enzymes presented a great stability in a wide range of pH and temperatures; and an excellent cleaning efficiency against cleaning control strips indicating that they could be used for formulations.

Early detection of the deterioration of grain stored in vertical silos would benefit food safety in these systems. Real-time monitoring of the intergranular variables - temperature, relative humidity, carbon dioxide and moisture content – was used to determine equilibrium moisture content and dry matter loss in corn stored in vertical prototype silos. Quantitative relationships were established for changes in quality variables – germination rate, apparent specific mass, starch content, protein solubility, pasting metrics, lipid activity and mycotoxin contamination. The results demonstrate that integrated monitoring of the equilibrium moisture content and carbon dioxide concentration in the stored corn mass can inform decision making for ideal storage time, loss reduction and food safety.